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This guide provides a comprehensive technical overview of 2,2-Dimethyl-3-octanone,
systematically detailing its nomenclature, physicochemical properties, synthesis, spectroscopic
characterization, and safety protocols. Designed for researchers, scientists, and professionals
in drug development and chemical synthesis, this document synthesizes established scientific
principles with practical, field-proven insights.

IUPAC Nomenclature and Structural Elucidation

The systematic name for the ketone with the chemical structure C10H200, featuring an eight-
carbon chain with a carbonyl group at the third position and two methyl groups at the second
position, is 2,2-dimethyloctan-3-one[1][2].

The naming convention follows the systematic rules set forth by the International Union of Pure
and Applied Chemistry (IUPAC):

« ldentify the Parent Chain: The longest continuous carbon chain containing the carbonyl
group is an octane (eight carbons).

e Numbering the Chain: The chain is numbered from the end that gives the carbonyl carbon
the lowest possible number. In this case, numbering from the right gives the carbonyl group
the '3' position.

« ldentifying Substituents: Two methyl groups are present on the second carbon atom.
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o Assembling the Name: The substituents are named and numbered, followed by the parent
chain name with the "-e" replaced by "-one" to denote a ketone. The position of the carbonyl
group is indicated before the suffix.

Thus, the name is constructed as 2,2-dimethyl-octan-3-one.

Structural Diagram

Caption: 2D structure of 2,2-dimethyloctan-3-one.

Physicochemical Properties

Understanding the physicochemical properties of 2,2-Dimethyl-3-octanone is crucial for its
application in synthesis and product formulation.

Property Value Source
Molecular Formula C10H200 PubChem[1]
Molecular Weight 156.27 g/mol PubChem[1]

CAS Number 5340-64-7 ChemSynthesis[3]
Appearance Not specified, likely a liquid

Boiling Point Not experimentally determined

Melting Point Not experimentally determined

Density Not experimentally determined

SMILES CCCCCC(=0)C(C)(C)C PubChem([1]

InChl=1S/C10H200/c1-5-6-7-
InChl PubChem[1]
8-9(11)10(2,3)4/h5-8H2,1-4H3

Synthesis of 2,2-Dimethyl-3-octanone

The synthesis of 2,2-Dimethyl-3-octanone can be achieved through various organic synthesis
methodologies. One plausible approach involves the Grignard reaction, a robust method for
forming carbon-carbon bonds.
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Grighard Reaction Protocol

This protocol outlines the synthesis of 2,2-Dimethyl-3-octanone from pivalonitrile and
pentylmagnesium bromide.

Step 1: Preparation of Pentylmagnesium Bromide (Grignard Reagent)

 In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and
a magnetic stirrer, add magnesium turnings.

» Add a small crystal of iodine to initiate the reaction.

e Slowly add a solution of 1-bromopentane in anhydrous diethyl ether to the magnesium
turnings.

e Maintain a gentle reflux until all the magnesium has reacted to form a dark grey solution of
pentylmagnesium bromide.

Step 2: Reaction with Pivalonitrile
e Cool the Grignard reagent to 0 °C in an ice bath.

o Slowly add a solution of pivalonitrile (2,2-dimethylpropanenitrile) in anhydrous diethyl ether to
the stirred Grignard solution.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

Step 3: Hydrolysis and Workup

Pour the reaction mixture slowly into a stirred solution of aqgueous ammonium chloride to
guench the reaction and hydrolyze the intermediate imine.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the crude product.
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Step 4: Purification

o Purify the crude 2,2-Dimethyl-3-octanone by vacuum distillation.

Synthesis Workflow Diagram

Step 1: Grignard Reagent Formation
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Caption: Grignard synthesis workflow for 2,2-Dimethyl-3-octanone.

Spectroscopic Analysis

Spectroscopic data is essential for the structural confirmation and purity assessment of 2,2-
Dimethyl-3-octanone.

Mass Spectrometry (MS)

The mass spectrum of 2,2-Dimethyl-3-octanone would be expected to show a molecular ion
peak [M]+ at m/z 156. Key fragmentation patterns would include the loss of alkyl groups,
particularly the stable tert-butyl cation. The NIST WebBook provides mass spectrometry data
for this compound, showing a base peak at m/z 57[2].
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Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule. For
2,2-Dimethyl-3-octanone, the most characteristic absorption would be a strong peak for the
carbonyl (C=0) stretch, typically appearing in the range of 1715-1705 cm~1. The NIST
WebBook provides an IR spectrum for 2,2-Dimethyl-3-octanone[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: The proton NMR spectrum would provide detailed information about the hydrogen
environments. Expected signals include:

» Asinglet for the nine equivalent protons of the two methyl groups at C2.
o Atriplet for the methyl protons at the end of the pentyl chain.
o Multiplets for the methylene protons of the pentyl chain.

13C NMR: The carbon NMR spectrum would show distinct signals for each unique carbon atom.
Key signals would include:

A downfield signal for the carbonyl carbon.

A signal for the quaternary carbon at C2.

Signals for the methyl carbons at C2.

Signals for the carbons of the pentyl chain.

Potential Applications

While specific industrial applications for 2,2-Dimethyl-3-octanone are not widely documented,
aliphatic ketones, in general, have diverse uses. They are often utilized as solvents,
intermediates in organic synthesis, and in the fragrance industry[4]. Similar dimethyl-substituted
ketones have been investigated as intermediates for the synthesis of crop protection agents[5].
Given its structure, 2,2-Dimethyl-3-octanone could serve as a building block in the synthesis
of more complex molecules in the pharmaceutical and agrochemical industries.
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Safety and Handling

For safe handling of 2,2-Dimethyl-3-octanone, it is recommended to follow standard
laboratory safety procedures for flammable and potentially irritating chemicals.

o Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and
a lab coat.

¢ Ventilation: Handle in a well-ventilated area or in a chemical fume hood to avoid inhalation of
vapors.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat and ignition sources.

e Disposal: Dispose of in accordance with local, state, and federal regulations.

It is advisable to consult the Safety Data Sheet (SDS) for detailed safety information. While a
specific SDS for 2,2-Dimethyl-3-octanone is not readily available, information for structurally
similar ketones can provide guidance[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Dimethyl-2-butanone%203,3-.pdf
https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-5340-64-7.html
https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/138462
https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5340647
https://study.com/learn/lesson/aliphatic-ketone-overview-examples.html
https://www.benchchem.com/product/b1266652?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Sources

[pubchem.ncbi.nlm.nih.gov]

o 2. 2,2-Dimethyl-3-octanone [webbook.nist.gov]

o 3. chemsynthesis.com [chemsynthesis.com]

1. 2,2-Dimethyl-3-octanone | C10H200 | CID 138462 - PubChem

o 4. Aliphatic Ketone Definition, Structure & Examples - Lesson | Study.com [study.com]

o 5. EP0041671A1 - Substituted 3,3-dimethyl-butan-2-ones, process for their preparation and
their use as intermediate products - Google Patents [patents.google.com]

o 6. dept.harpercollege.edu [dept.harpercollege.edu]

» To cite this document: BenchChem. [An In-depth Technical Guide to 2,2-Dimethyl-3-
octanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266652#iupac-name-for-2-2-dimethyl-3-octanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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